Cas no 58586-04-2 (1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid)

• Product Name: 1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid
• CAS No: 58586-04-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1610928
• PubChem ID: 3041820
• Update Time: 2025-04-21

1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbenzyl)-1H-indazole-3-carboxylic acid
• 1-[(2-methylphenyl)methyl]indazole-3-carboxylic acid
• CHEMBL3276589
• 1-(2-Methyl-benzyl)-1H-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 1-[(2-methylphenyl)methyl]-
• 58586-04-2
• 1H-Indazole-3-carboxylic acid, 1-(2-methylbenzyl)-
• 1-[(2-Methylphenyl)methyl]-1H-indazole-3-carboxylic acid
• GC7N8Z6PTH
• BRN 0810672
• AKOS012407085
• DTXSID00207299

• Inchi： 1S/C16H14N2O2/c1-11-6-2-3-7-12(11)10-18-14-9-5-4-8-13(14)15(17-18)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： YTQCRNRXNBCBHI-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(CC2C=CC=CC=2C)N=1)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 502.1°C at 760 mmHg
• Flash Point: 257.5°C
• Refractive Index: 1.641
• PSA: 55.12